3-Bromo-6-fluoro-2-methoxybenzamide

• Molecular Formula: C8H7BrFNO2
• Molecular Weight: 248.05 g/mol
• IUPAC Name: 3-bromo-6-fluoro-2-methoxybenzamide
• InChI: InChI=1S/C8H7BrFNO2/c1-13-7-4(9)2-3-5(10)6(7)8(11)12/h2-3H,1H3,(H2,11,12)
• InChI Key: GXXLFWVZJWQVPQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1C(=O)N)F)Br

Description

3-Bromo-6-fluoro-2-methoxybenzamide is a useful research compound. Its molecular formula is C8H7BrFNO2 and its molecular weight is 248.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Oxalyl chloride (15 mL) was added dropwise at 0° C. to a suspension of 3-bromo-6-fluoro-2-methoxybenzoic acid (15 g, 60 mmol) in 100 mL of DCM with 0.5 mL of DMF. The mixture was stirred at 25° C. for 2 hours and the clear solution was concentrated to dryness under reduced pressure. The residue dissolved in 60 mL of anhydrous acetonitrile was added to 600 mL of aqueous NH3.H2O at 0° C. and stirred for 2 hours, then filtered to give 3-bromo-6-fluoro-2-methoxybenzamide.